76-13-1

1,1,2-Trichlorotrifluoroethane

In Stock

• CAS RN:
• 76-13-1

• Formula:
• C2Cl3F3
  Cl2FCCClF2
  C2Cl3F3

• InChI:
• InChI=1S/C2Cl3F3/c3-1(4,6)2(5,7)8

• InChIKey:
• AJDIZQLSFPQPEY-UHFFFAOYSA-N

• 1,1,2-trichloro-1,2,2-trifluoroethane is a colorless liquid with a sweet, ether-like odor. Sinks in water. (USCG, 1999)
  1, 1, 2-Trichloro-1, 2, 2-trifluoroethane, also known as freon 113 or frigen 113 TR, belongs to the class of organic compounds known as chlorofluorocarbons. These are alkyhalide compounds that are composed only of chlorine, fluorine, and carbon atoms. 1, 1, 2-Trichloro-1, 2, 2-trifluoroethane exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 2-trichloro-1, 2, 2-trifluoroethane is primarily located in the membrane (predicted from logP).

N-cyclopropylcycloheptanamine

In Stock

• CAS RN:
• 876-13-1

• Formula:
• C10H19N

• InChI:
• InChI=1S/C10H19N/c1-2-4-6-9(5-3-1)11-10-7-8-10/h9-11H,1-8H2

• InChIKey:
• RGRGJFYXZILMRB-UHFFFAOYSA-N

• N-cyclopropylcycloheptanamine is a useful research compound. Its molecular formula is C10H19N and its molecular weight is 153.26 g/mol. The purity is usually 95%.

3-phenyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 42076-13-1

• Formula:
• C16H14N2OS2

• InChI:
• InChI=1S/C16H14N2OS2/c19-15-13-11-8-4-5-9-12(11)21-14(13)17-16(20)18(15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,17,20)

• InChIKey:
• VVTUPMPBYOGHJF-UHFFFAOYSA-N

• 3-phenyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H14N2OS2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.

2'-Chloro-4'-fluoro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898776-13-1

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(18)10-15(14)17/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• BYJDHDFZFLIRLJ-UHFFFAOYSA-N

• 2'-Chloro-4'-fluoro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

3-[[(E)-2-cyano-3-[2-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380476-13-1

• Formula:
• C25H18N2O6

• InChI:
• InChI=1S/C25H18N2O6/c1-32-21-11-9-16(10-12-21)25(31)33-22-8-3-2-5-17(22)13-19(15-26)23(28)27-20-7-4-6-18(14-20)24(29)30/h2-14H,1H3,(H,27,28)(H,29,30)/b19-13+

• InChIKey:
• GNCZBIRCTFQIOF-UHFFFAOYSA-N

• 3-[[(E)-2-cyano-3-[2-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C25H18N2O6 and its molecular weight is 442.427. The purity is usually 95%.

(Z)-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(3-(trifluoromethyl)phenyl)butanamide

In Stock

• CAS RN:
• 380876-13-1

• Formula:
• C19H15F3N2O2S3

• InChI:
• InChI=1S/C19H15F3N2O2S3/c20-19(21,22)12-4-1-5-13(10-12)23-16(25)7-2-8-24-17(26)15(29-18(24)27)11-14-6-3-9-28-14/h1,3-6,9-11H,2,7-8H2,(H,23,25)/b15-11-

• InChIKey:
• AJVADSXABTZNDL-PTNGSMBKSA-N

• (Z)-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(3-(trifluoromethyl)phenyl)butanamide is a useful research compound. Its molecular formula is C19H15F3N2O2S3 and its molecular weight is 456.52. The purity is usually 95%.

1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea

• CAS RN:
• 495376-13-1

• Formula:
• C19H26N2O

• InChI:
• InChI=1S/C19H26N2O/c1-13-2-4-14(5-3-13)12-20-18(22)21-19-9-15-6-16(10-19)8-17(7-15)11-19/h2-5,15-17H,6-12H2,1H3,(H2,20,21,22)

• InChIKey:
• VXYPRGSATSUCOZ-UHFFFAOYSA-N

• 1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea is a useful research compound. Its molecular formula is C19H26N2O and its molecular weight is 298.4 g/mol. The purity is usually 95%.

ethyl 4-[(3-chlorophenyl)methyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylate

Usually In Stock

• CAS RN:
• 851176-13-1

• Formula:
• C16H16ClNO3

• InChI:
• InChI=1S/C16H16ClNO3/c1-3-21-16(20)15-10(2)18-14(9-19)13(15)8-11-5-4-6-12(17)7-11/h4-7,9,18H,3,8H2,1-2H3

• InChIKey:
• QDPYBCKZIWKMTO-UHFFFAOYSA-N

• Ethyl 4-[(3-chlorophenyl)methyl]-5-formyl-2-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C16H16ClNO3 and its molecular weight is 305.76. The purity is usually 95%.

2-[(4-Bromophenyl)methylsulfanyl]-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 869076-13-1

• Formula:
• C14H13BrN2OS2

• InChI:
• InChI=1S/C14H13BrN2OS2/c1-17-13(18)12-11(6-7-19-12)16-14(17)20-8-9-2-4-10(15)5-3-9/h2-5H,6-8H2,1H3

• InChIKey:
• CUYLZCZSFHOVEQ-UHFFFAOYSA-N

• 2-[(4-Bromophenyl)methylsulfanyl]-3-methyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H13BrN2OS2 and its molecular weight is 369.3. The purity is usually 95%.

N'-cyclopropyl-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide

In Stock

• CAS RN:
• 872976-13-1

• Formula:
• C16H20FN3O5S

• InChI:
• InChI=1S/C16H20FN3O5S/c17-11-2-6-13(7-3-11)26(23,24)20-8-1-9-25-14(20)10-18-15(21)16(22)19-12-4-5-12/h2-3,6-7,12,14H,1,4-5,8-10H2,(H,18,21)(H,19,22)

• InChIKey:
• CFDIVYDGPJVPIA-UHFFFAOYSA-N

• N'-cyclopropyl-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C16H20FN3O5S and its molecular weight is 385.41. The purity is usually 95%.

3-Iodoimidazo[1,2-a]pyridine-6-carbonitrile

In Stock

• CAS RN:
• 885276-13-1

• Formula:
• C8H4IN3

• InChI:
• InChI=1S/C8H4IN3/c9-7-4-11-8-2-1-6(3-10)5-12(7)8/h1-2,4-5H

• InChIKey:
• WYXGNSDZLOUUBF-UHFFFAOYSA-N

• 3-Iodoimidazo[1,2-a]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C8H4IN3 and its molecular weight is 269.04 g/mol. The purity is usually 95%.

Benzamide, N-(1-naphthyl)-3-trifluoromethyl-

• CAS RN:
• 720676-13-1

• Formula:
• C18H12F3NO

• InChI:
• InChI=1S/C18H12F3NO/c19-18(20,21)14-8-3-7-13(11-14)17(23)22-16-10-4-6-12-5-1-2-9-15(12)16/h1-11H,(H,22,23)

• InChIKey:
• MSMJKDNPWQCXLI-UHFFFAOYSA-N

• Benzamide, N-(1-naphthyl)-3-trifluoromethyl- is a useful research compound. Its molecular formula is C18H12F3NO and its molecular weight is 315.3g/mol. The purity is usually 95%.

methyl 1-(2,1,3-benzothiadiazol-4-ylmethyl)-2,6-dioxo-3H-pyrimidine-4-carboxylate

In Stock

• CAS RN:
• 1420776-13-1

• Formula:
• C13H10N4O4S

• InChI:
• InChI=1S/C13H10N4O4S/c1-21-12(19)9-5-10(18)17(13(20)14-9)6-7-3-2-4-8-11(7)16-22-15-8/h2-5H,6H2,1H3,(H,14,20)

• InChIKey:
• AGBORXIXAFAWLF-UHFFFAOYSA-N

• Methyl 1-(2,1,3-benzothiadiazol-4-ylmethyl)-2,6-dioxo-3H-pyrimidine-4-carboxylate is a useful research compound. Its molecular formula is C13H10N4O4S and its molecular weight is 318.31 g/mol. The purity is usually 95%.

1-(2-Bromothiazol-5-yl)ethanone

In Stock

• CAS RN:
• 1161776-13-1

• Formula:
• C5H4BrNOS

• InChI:
• InChI=1S/C5H4BrNOS/c1-3(8)4-2-7-5(6)9-4/h2H,1H3

• InChIKey:
• XGHAHIKODQEJTA-UHFFFAOYSA-N

• 1-(2-Bromothiazol-5-yl)ethanone is a useful research compound. Its molecular formula is C5H4BrNOS and its molecular weight is 206.06 g/mol. The purity is usually 95%.

5-(Tributylstannyl)isoquinoline

In Stock

• CAS RN:
• 1161976-13-1

• Formula:
• C21H33NSn

• InChI:
• InChI=1S/C9H6N.3C4H9.Sn/c1-2-4-9-7-10-6-5-8(9)3-1;3*1-3-4-2;/h1-2,4-7H;3*1,3-4H2,2H3;

• InChIKey:
• CXWDLSVYNFAQQW-UHFFFAOYSA-N

• 5-(Tributylstannyl)isoquinoline is a useful research compound. Its molecular formula is C21H33NSn and its molecular weight is 418.2 g/mol. The purity is usually 95%.

5,6-Dimethyl-3-[2-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379976-13-1

• Formula:
• C19H25N5O3

• InChI:
• InChI=1S/C19H25N5O3/c1-13-7-20-19(21-8-13)27-11-16-5-4-6-23(9-16)17(25)10-24-12-22-15(3)14(2)18(24)26/h7-8,12,16H,4-6,9-11H2,1-3H3

• InChIKey:
• PZZKDRAWKTYNRU-UHFFFAOYSA-N

• 5,6-Dimethyl-3-[2-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H25N5O3 and its molecular weight is 371.441. The purity is usually 95%.

Ddr1-IN-4

Usually In Stock

• CAS RN:
• 2125676-13-1

• Formula:
• C23H20BrF3N6O3

• InChI:
• InChI=1S/C23H20BrF3N6O3/c24-13-2-1-3-17-19(13)22(21(36)33(17)11-18(34)28-12-23(25,26)27)6-8-32(9-7-22)20(35)15-5-4-14-16(30-15)10-29-31-14/h1-5,10H,6-9,11-12H2,(H,28,34)(H,29,31)

• InChIKey:
• UXEXYURPAPXPSR-UHFFFAOYSA-N

• DDR1-IN-2.45 is a DDR1 inhibitor which possesses excellent kinome selectivity (64-fold selectivity over DDR2), a clean in vitro safety profile, and favorable pharmacokinetic and physicochemical properties.